1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine

• IUPAC Name: (2-methoxyphenyl)-(4-methylpiperazin-1-yl)methanethione
• InChI: InChI=1S/C13H18N2OS/c1-14-7-9-15(10-8-14)13(17)11-5-3-4-6-12(11)16-2/h3-6H,7-10H2,1-2H3
• InChI Key: OURUXWXEDGCKEA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)C2=CC=CC=C2OC
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine, also known as CMMP, is a compound that has gained attention in the scientific community due to its potential applications in various fields. CMMP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been shown to exhibit anticonvulsant, anxiolytic, and analgesic properties. In neuroscience, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been studied for its potential as a ligand for the serotonin 5-HT1A receptor. In drug discovery, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been used as a starting point for the development of new compounds with improved pharmacological properties.

Mechanism of Action

The mechanism of action of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine is not fully understood. However, it has been shown to interact with various receptors in the brain, including the serotonin 5-HT1A receptor and the GABA-A receptor. 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been shown to enhance the activity of GABA-A receptors, which are responsible for inhibiting the activity of neurons in the brain. This may contribute to its anxiolytic and anticonvulsant properties.
Biochemical and Physiological Effects:
1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been shown to have a number of biochemical and physiological effects. In animal studies, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been shown to decrease anxiety-like behavior and increase pain tolerance. 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has also been shown to have anticonvulsant properties, which may be useful in the treatment of epilepsy. Additionally, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been shown to have analgesic properties, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine in lab experiments is its relatively simple synthesis method. Additionally, 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine has been extensively studied and its pharmacological properties are well-known. However, one limitation of using 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine in lab experiments is its low solubility in water, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine. One potential direction is the development of new compounds based on the structure of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine with improved pharmacological properties. Another potential direction is the study of the effects of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine on other receptors in the brain, such as the dopamine and glutamate receptors. Furthermore, the potential use of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine in the treatment of neurological disorders, such as epilepsy and anxiety, warrants further investigation.

Synthesis Methods

The synthesis of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine involves the reaction of 2-methoxybenzoyl isothiocyanate with 4-methylpiperazine. The reaction is carried out in anhydrous conditions and the product is purified using column chromatography. The yield of 1-[(2-methoxyphenyl)carbonothioyl]-4-methylpiperazine is typically around 70%.